Methyl 2-ethenylbenzoate
Overview
Description
Molecular Structure Analysis
The molecular structure of Methyl 2-ethenylbenzoate is characterized by its molecular weight of 162.19 and its InChI code: 1S/C10H10O2/c1-3-8-6-4-5-7-9 (8)10 (11)12-2/h3-7H,1H2,2H3 .Physical And Chemical Properties Analysis
Methyl 2-ethenylbenzoate has a density of 1.0±0.1 g/cm³, a boiling point of 243.9±19.0 °C at 760 mmHg, and a flash point of 106.1±7.9 °C . It also has a molar refractivity of 47.6±0.3 cm³ .Scientific Research Applications
Synthesis and Pharmaceutical Applications
Methyl 2-ethenylbenzoate and its derivatives play a significant role in pharmaceutical research, particularly in the synthesis of compounds for the treatment of various disorders. A study by Kucerovy et al. (1997) highlighted the synthesis of Methyl 5-[2-(2,5-Dimethoxyphenyl)ethyl]-2-hydroxybenzoate, a compound designed for the treatment of hyperproliferative and inflammatory disorders and cancer. This synthesis involved a six-step process, starting with commercially available compounds and resulting in a product of high purity, demonstrating the compound's potential in pharmaceutical applications (Kucerovy, Li, Prasad, Repič, & Blacklock, 1997).
Agricultural Applications
In agriculture, methyl 2-ethenylbenzoate derivatives have been used in the formulation of carrier systems for fungicides. Campos et al. (2015) developed solid lipid nanoparticles and polymeric nanocapsules containing Carbendazim and Tebuconazole, which showed high association efficiency and modified release profiles. This application suggests a potential for methyl 2-ethenylbenzoate derivatives in improving the efficacy and reducing the toxicity of agricultural chemicals (Campos, Oliveira, da Silva, Pascoli, Pasquôto, Lima, Abhilash, & Fraceto, 2015).
Material Science and Nanotechnology
In material science, the derivatives of methyl 2-ethenylbenzoate have been utilized in the development of novel materials with unique properties. Huang et al. (2020) synthesized a series of tetraphenylethylene cored benzoates that demonstrated aggregation-induced emission (AIE) effects and were used to create electrochromic devices with high optical contrast. This indicates the potential of these compounds in the development of advanced materials for optical and electronic applications (Huang, Mou, Xie, Li, Gong, Tang, & Fu, 2020).
Safety And Hazards
Future Directions
While specific future directions for Methyl 2-ethenylbenzoate are not mentioned in the search results, there is anticipation for new multicomponent strategies complying with the Green Chemistry principles for the further exploitation of similar compounds for the rapid synthesis of versatile biologically relevant heterocycles .
properties
IUPAC Name |
methyl 2-ethenylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O2/c1-3-8-6-4-5-7-9(8)10(11)12-2/h3-7H,1H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPHUYCIKFIKENX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1C=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80501863 |
Source
|
| Record name | Methyl 2-ethenylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80501863 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-ethenylbenzoate | |
CAS RN |
27326-44-9 |
Source
|
| Record name | Methyl 2-ethenylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80501863 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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